Cas no 906744-53-4 (1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid, 6-chloro-3-methyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid, 6-chloro-3-methyl-
• CAS No: 906744-53-4
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 2624681
• PubChem ID: 11842711
• Update Time: 2025-04-21

1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid, 6-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid, 6-chloro-3-methyl-
• 906744-53-4
• 1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid,6-chloro-3-methyl-

• Inchi： 1S/C11H11ClN2O2/c1-7-6-14(5-4-10(15)16)11-8(7)2-3-9(12)13-11/h2-3,6H,4-5H2,1H3,(H,15,16)
• InChI Key： BPUFAAINCMSWGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C)=CN(CCC(=O)O)C2=N1

Computed Properties

• Exact Mass: 238.0509053Da
• Monoisotopic Mass: 238.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų